COMT Inhibitor
  • Tolcapone-d4
    Tolcapone-d4
    • Cat. No.:
    • B587624
    • CAS No.:
    • Molecular Formula:
    • C14H11NO5
    • Molecular Weight:
    • 277.26 g/mol
    Description
    Tolcapone-d4 is intended for use as an internal standard for the quantification of tolcapone by GC- or LC-MS. Tolcapone is a reversible inhibitor of catechol-O-methyltransferase (COMT;  Ki = 0.27 nM for hum...
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  • Opicapone
    Opicapone
    • Cat. No.:
    • B609759
    • CAS No.:
    • 923287-50-7
    • Molecular Formula:
    • C15H10Cl2N4O6
    • Molecular Weight:
    • 413.2 g/mol
    Description
    Opicapone is a ring assembly and an oxadiazole.
    Opicapone is a potent, reversible, and peripherally-acting third-generation inhibitor of catechol-o-methyltransferase (COMT), an enzyme involved in the breakdow...
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  • Entacapone sodium salt
    Entacapone sodium salt
    • Cat. No.:
    • B1139416
    • CAS No.:
    • Molecular Formula:
    • C14H14N3NaO5
    • Molecular Weight:
    • 327.27 g/mol
    Description
    Entacapone is a specific, potent, peripherally acting catechol-O-methyltransferase (COMT) inhibitor with IC50 of 151 nM for PD treatment.IC50 Value: 151 nMTarget: COMTin vitro: Entacapone inhibits catechol-O-met...
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  • DHMPA
    DHMPA
    • Cat. No.:
    • B1207537
    • CAS No.:
    • 77625-76-4
    • Molecular Formula:
    • C11H21N3O6
    • Molecular Weight:
    • 291.30 g/mol
    Description
    from Micromonospora;  structure given in first source
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  • Rosmarinic Acid
    Rosmarinic Acid
    • Cat. No.:
    • B1663320
    • CAS No.:
    • 537-15-5
    • Molecular Formula:
    • C18H16O8
    • Molecular Weight:
    • 360.3 g/mol
    Description
    (R)-rosmarinic acid is a stereoisomer of rosmarinic acid having (R)-configuration. It has a role as a plant metabolite and a geroprotector. It is a conjugate acid of a (R)-rosmarinate. It is an enantiomer of a (...
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  • (Z)-Entacapone
    (Z)-Entacapone
    • Cat. No.:
    • B1669085
    • CAS No.:
    • 145195-63-7
    • Molecular Formula:
    • C14H15N3O5
    • Molecular Weight:
    • 305.29 g/mol
    Description
    Cis-Entacapone is a hydroxycinnamic acid.
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  • Nitecapone
    Nitecapone
    • Cat. No.:
    • B1678951
    • CAS No.:
    • 116313-94-1
    • Molecular Formula:
    • C12H11NO6
    • Molecular Weight:
    • 265.22 g/mol
    Description
    Nitecapone is a hydroxycinnamic acid.
    structure given in first source
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  • U-0521
    U-0521
    • Cat. No.:
    • B1682656
    • CAS No.:
    • 5466-89-7
    • Molecular Formula:
    • C10H12O3
    • Molecular Weight:
    • 180.20 g/mol
    Description
    U 0521 is a member of acetophenones.
    catechol methyltransferase antagonist;  structure
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  • S-adenosylhomocysteine sulfoxide
    S-adenosylhomocysteine sulfoxide
    • Cat. No.:
    • B15137630
    • CAS No.:
    • Molecular Formula:
    • C14H20N6O6S
    • Molecular Weight:
    • 400.41 g/mol
    Description
    S-adenosylhomocysteine sulfoxide is a useful research compound. Its molecular formula is C14H20N6O6S and its molecular weight is 400.41 g/mol. The purity is usually 95%.
    BenchChem offers high-quality S-aden...
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  • Rosmarinic Acid
    Rosmarinic Acid
    • Cat. No.:
    • B15604718
    • CAS No.:
    • 20283-92-5; 537-15-5
    • Molecular Formula:
    • C18H16O8
    • Molecular Weight:
    • 360.3 g/mol
    Description
    (R)-rosmarinic acid is a stereoisomer of rosmarinic acid having (R)-configuration. It has a role as a plant metabolite and a geroprotector. It is a conjugate acid of a (R)-rosmarinate. It is an enantiomer of a (...
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